Cas no 1261470-11-4 (2-(Difluoromethoxy)naphthalene-8-methanol)

• Product Name: 2-(Difluoromethoxy)naphthalene-8-methanol
• CAS No: 1261470-11-4
• MF: C₁₂H₁₀F₂O₂
• MW: 224.203410625458
• CID: 4935314
• Update Time: 2025-06-14

2-(Difluoromethoxy)naphthalene-8-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)naphthalene-8-methanol

• Inchi： 1S/C12H10F2O2/c13-12(14)16-10-5-4-8-2-1-3-9(7-15)11(8)6-10/h1-6,12,15H,7H2
• InChI Key： WDJGKAIRABCLPT-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC2=CC=CC(CO)=C2C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5

Additional information on 2-(Difluoromethoxy)naphthalene-8-methanol

Comprehensive Overview of 2-(Difluoromethoxy)naphthalene-8-methanol (CAS No. 1261470-11-4): Properties, Applications, and Industry Insights

2-(Difluoromethoxy)naphthalene-8-methanol (CAS No. 1261470-11-4) is a fluorinated naphthalene derivative gaining attention in pharmaceutical and material science research. This compound, characterized by its unique difluoromethoxy and hydroxymethyl functional groups, exhibits remarkable chemical stability and versatility. Its molecular structure, featuring a naphthalene core, positions it as a valuable intermediate for synthesizing advanced materials and bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting metabolic pathways and inflammation-related conditions.

The growing demand for fluorinated organic compounds like 2-(Difluoromethoxy)naphthalene-8-methanol aligns with trends in green chemistry and sustainable synthesis. Fluorination often enhances bioavailability and metabolic resistance, making this compound relevant to medicinal chemistry innovations. Recent studies highlight its role in developing PET imaging probes due to the ¹⁸F-labeling compatibility of its difluoromethoxy group. Additionally, its naphthalene-based scaffold contributes to applications in OLED materials, where fluorinated aromatics improve electron transport efficiency.

From a synthetic perspective, CAS 1261470-11-4 demonstrates excellent reactivity in cross-coupling reactions and nucleophilic substitutions. Its methanol moiety allows further derivatization, enabling the creation of esters, ethers, or carbamates—key functionalities in small-molecule therapeutics. Industry patents reveal its utility in kinase inhibitor development, addressing unmet needs in oncology research. The compound’s thermal stability (decomposition point >200°C) also makes it suitable for high-performance polymer modifications.

Environmental and regulatory considerations for 2-(Difluoromethoxy)naphthalene-8-methanol reflect broader concerns about fluorochemical persistence. However, its moderate logP value (predicted ~2.8) suggests balanced lipophilicity, reducing bioaccumulation risks compared to longer-chain fluorinated compounds. Analytical methods like HPLC-MS and NMR spectroscopy are essential for quality control, with purity thresholds exceeding 98% for research-grade applications. As AI-assisted molecular design accelerates, this compound’s structural features are being modeled for virtual screening libraries.

Market analysts note rising interest in 1261470-11-4 from contract research organizations (CROs) and academic labs, driven by its dual utility in life sciences and advanced materials. FAQs from researchers often focus on its storage conditions (recommended: inert atmosphere, -20°C) and scalability of synthetic routes. The compound’s chromatographic separation parameters are frequently discussed in method development forums, emphasizing reverse-phase systems with C18 columns.

Future directions for CAS 1261470-11-4 include explorations in bioconjugation chemistry and targeted drug delivery systems. Its compatibility with click chemistry protocols (e.g., azide-alkyne cycloadditions) opens avenues for theranostic applications. With global fluorochemical markets projected to grow at 6.2% CAGR, this compound exemplifies the intersection of structural innovation and multidisciplinary utility—a hallmark of modern specialty chemicals.